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Compound of Interest

Compound Name: Copper(II) 2-ethylhexanoate

Cat. No.: B094242 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Copper(II) 2-ethylhexanoate, including detailed personal

protective equipment (PPE) protocols, emergency first aid measures, and step-by-step plans

for handling and disposal.

Chemical Identifier:

Name: Copper(II) 2-ethylhexanoate

CAS Number: 149-11-1

Molecular Formula: C16H30CuO4

Hazard Identification and Personal Protective
Equipment (PPE)
Copper(II) 2-ethylhexanoate is classified as a substance that causes skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[2] Chronic exposure to copper

compounds can lead to health issues.[1] Therefore, strict adherence to PPE guidelines is

mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Protection Against

Hand Protection
Neoprene or nitrile rubber

gloves.[1]
Skin contact and irritation.[1]

Eye Protection

Chemical safety goggles.[1][3]

Contact lenses should not be

worn.[1]

Serious eye irritation.[1]

Body Protection

Wear suitable protective

clothing to prevent skin

exposure.[3]

Skin contact.

Respiratory

NIOSH-certified dust and mist

(orange cartridge) respirator

where exposure through

inhalation may occur.[1]

Inhalation of dust and potential

respiratory irritation.[1][2]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain the

chemical's integrity.

Handling Protocol:

Ventilation: Use only in a well-ventilated area, preferably with local exhaust or general room

ventilation.[1][3]

Avoid Contact: Avoid all unnecessary exposure.[1] Do not get in eyes, on skin, or on clothing.

[3]

Dust Minimization: Avoid generating dusty conditions.[3]

Personal Hygiene: Wash hands and other exposed areas with mild soap and water before

eating, drinking, or smoking and when leaving work.[1] Contaminated work clothing should

not be allowed out of the workplace and should be washed before reuse.[1][3]

Storage Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA20539~~PDF~~MTR~~CGV4~~EN~~2024-05-16%2012:46:00~~Copper(II
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/CXCU040-msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6294737_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as oxidizing agents.[3]

Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal are crucial for

safety and environmental protection.

First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If feeling

unwell, seek medical advice.[1] If not breathing,

give artificial respiration.[2][3][4]

Skin Contact

Wash with plenty of soap and water.[1] Remove

contaminated clothing and shoes.[1][3] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes.[1][3] Remove contact

lenses, if present and easy to do. Continue

rinsing. Get medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water.[3] Never give anything by mouth to an

unconscious person. Get medical aid.[1][3]

Spill and Disposal Plan:

Spill Containment: Evacuate unnecessary personnel.[1] Equip the cleanup crew with proper

protection.[1]

Cleanup: Vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[3] Avoid generating dust.[3]
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Environmental Protection: Prevent entry to sewers and public waters.[1] This substance may

be hazardous to the environment.[1]

Disposal: Dispose of the waste material at a licensed site.[1] Waste is classified as

hazardous and must be disposed of in accordance with local, regional, and national

regulations.[2][5] Do not dispose of it with other waste.[5]

Workflow for Chemical Spill

Chemical Spill Occurs Immediate Response Cleanup and Decontamination Waste Disposal

Spill Detected Evacuate Area Don Appropriate
PPE Ensure Ventilation Contain Spill Collect with

Absorbent/Sweep Up Decontaminate Area Package Waste in
Labeled Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094242#personal-protective-equipment-for-handling-
copper-ii-2-ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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